Cas no 1170855-83-0 (N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide)

• Product Name: N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide
• CAS No: 1170855-83-0
• MF: C₁₈H₁₇N₃O₅S
• MW: 387.40968298912
• CID: 6130159
• PubChem ID: 44072236
• Update Time: 2025-07-14

N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide
• 2-Furancarboxamide, N-(2-methoxyphenyl)-5-[[(2-pyridinylmethyl)amino]sulfonyl]-
• N-(2-Methoxyphenyl)-5-[[(2-pyridinylmethyl)amino]sulfonyl]-2-furancarboxamide
• N-(2-methoxyphenyl)-5-(N-(pyridin-2-ylmethyl)sulfamoyl)furan-2-carboxamide
• AKOS024513946
• DTXSID301139536
• N-(2-methoxyphenyl)-5-(pyridin-2-ylmethylsulfamoyl)furan-2-carboxamide
• F5570-1090
• 1170855-83-0

• Inchi： 1S/C18H17N3O5S/c1-25-15-8-3-2-7-14(15)21-18(22)16-9-10-17(26-16)27(23,24)20-12-13-6-4-5-11-19-13/h2-11,20H,12H2,1H3,(H,21,22)
• InChI Key： MDVHIDOYOOMOHB-UHFFFAOYSA-N
• SMILES： O1C(S(NCC2=NC=CC=C2)(=O)=O)=CC=C1C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 387.08889182g/mol
• Monoisotopic Mass: 387.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 119Ų

Additional information on N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide

Professional Introduction to N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide (CAS No. 1170855-83-0)

N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1170855-83-0, represents a unique molecular scaffold that combines aromatic rings, heterocyclic structures, and functional groups designed to interact with biological targets. The presence of a furan ring, a methoxy-substituted phenyl ring, and a pyridine-derived sulfamoyl group makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural composition of N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide suggests potential biological activities that are influenced by its specific chemical features. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, can contribute to the molecule's binding affinity to biological targets. Additionally, the methoxy group on the phenyl ring may enhance solubility and metabolic stability, while the sulfamoyl group attached to the pyridine ring introduces a polar moiety that could facilitate interactions with protein receptors.

In recent years, there has been growing interest in the development of molecules that incorporate multiple functional groups to achieve dual or multi-target interactions. N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide aligns with this trend, as its structure allows for potential interactions with both enzyme and receptor targets. This compound has been studied in the context of its potential applications in treating various therapeutic conditions, including inflammatory diseases and neurological disorders.

The synthesis of N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the furan ring into the molecular structure necessitates careful consideration of electrophilic and nucleophilic substitution reactions to ensure high yield and purity. The subsequent functionalization of the pyridine ring with a sulfamoyl group further complicates the synthetic pathway but is crucial for achieving the desired biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of complex molecules like N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide with greater accuracy. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, providing insights into its potential therapeutic applications. These studies have revealed that the compound exhibits promising interactions with enzymes involved in inflammatory pathways, suggesting its utility in developing novel anti-inflammatory agents.

The pharmacokinetic properties of N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide are also of significant interest. Preliminary studies have indicated that the molecule possesses favorable solubility characteristics, which could enhance its bioavailability upon administration. Additionally, the presence of multiple functional groups may influence its metabolic pathways, providing opportunities for optimizing drug delivery systems.

In conclusion, N-(2-methoxyphenyl)-5-{(pyridin-2-yl)methylsulfamoyl}furan-2-carboxamide (CAS No. 1170855-83-0) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of aromatic and heterocyclic moieties, along with functional groups designed for biological interaction, makes it a valuable candidate for further investigation. As computational methods and synthetic techniques continue to evolve, the exploration of such molecules will undoubtedly lead to new discoveries in drug development and therapeutic innovation.